Cas no 93972-45-3 (Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-)
93972-45-3 structure
Product Name:Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-
CAS No:93972-45-3
MF:C8H11N3O5S
MW:261.255040407181
CID:735464
PubChem ID:54042342
Update Time:2025-04-19
Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro-
- 3-amino-4-hydroxy-N,N-dimethyl-5-nitrobenzenesulfonamide
- 93972-45-3
- SCHEMBL10953324
- DTXSID60708616
- 3-Amino-4-hydroxy-N,N-dimethyl-5-nitrobenzene-1-sulfonamide
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- Inchi: 1S/C8H11N3O5S/c1-10(2)17(15,16)5-3-6(9)8(12)7(4-5)11(13)14/h3-4,12H,9H2,1-2H3
- InChI Key: LNFJEWHQPCSBID-UHFFFAOYSA-N
- SMILES: S(C1C=C(C(=C(C=1)[N+](=O)[O-])O)N)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 261.04194163g/mol
- Monoisotopic Mass: 261.04194163g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 138Ų
Benzenesulfonamide, 3-amino-4-hydroxy-N,N-dimethyl-5-nitro- Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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